Cas no 100957-76-4 (1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid)

1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid structure
100957-76-4 structure
Product Name:1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid
CAS No:100957-76-4
MF:C15H18N2O2
MW:258.315623760223
MDL:MFCD06739714
CID:62192
Update Time:2025-07-31

1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 1-((1H-Indol-3-yl)methyl)piperidine-4-carboxylic acid
    • 1-(1H-INDOL-3-YLMETHYL)-PIPERIDINE-4-CARBOXYLIC ACID
    • 1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylic acid
    • 1-Indol-3-ylmethyl-piperidin-4-carbonsaeure
    • 1-indol-3-ylmethyl-piperidine-4-carboxylic acid
    • AA-0835
    • Isonipecoticacid, 1-(indol-3-ylmethyl)- (6CI)
    • 1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid
    • MDL： MFCD06739714
    • Inchi： 1S/C15H18N2O2/c18-15(19)11-5-7-17(8-6-11)10-12-9-16-14-4-2-1-3-13(12)14/h1-4,9,11,16H,5-8,10H2,(H,18,19)
    • InChI Key： QNHYWDRTEHWTAR-UHFFFAOYSA-N
    • SMILES： OC(C1CCN(CC2=CNC3C=CC=CC2=3)CC1)=O

Computed Properties

  • Exact Mass: 258.13700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 56.33000
  • LogP: 2.40240

1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid Pricemore >>

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